N-(2-(2-fluorophenyl)-2-methoxypropyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-[2-(2-fluorophenyl)-2-methoxypropyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C19H20FNO4/c1-19(23-2,13-7-3-4-8-14(13)20)12-21-18(22)17-11-24-15-9-5-6-10-16(15)25-17/h3-10,17H,11-12H2,1-2H3,(H,21,22)
• InChI Key: RLICIBOHBLAYPP-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1COC2=CC=CC=C2O1)(C3=CC=CC=C3F)OC
• Molecular Formula: C19H20FNO4
• Molecular Weight: 345.4 g/mol

Description

N-(2-(2-fluorophenyl)-2-methoxypropyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C19H20FNO4 and its molecular weight is 345.37. The purity is usually 95%.
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Scientific Research Applications

Radiolabeling and Biological Properties

Research on fluorinated derivatives of WAY 100635, a compound structurally related to the one , has been conducted to develop radiolabeled compounds for biological studies. These derivatives were evaluated for their biological properties in rats, focusing on their potential application in neuroimaging and the study of serotonin receptors. Such research indicates the interest in fluorophenyl compounds for developing diagnostic tools and studying brain function and disorders (Lang et al., 1999).

Drug Development and Kinase Inhibition

The synthesis and evaluation of carboxamide derivatives, including compounds with fluorophenyl and methoxy groups, have shown significant potential in drug development. These compounds have been investigated for their selectivity and efficacy as kinase inhibitors, demonstrating promising antitumor activity in preclinical models. This research suggests the utility of such compounds in the design and development of new therapeutic agents for cancer treatment (Schroeder et al., 2009).

Chemical Stability and Reactivity

Studies on N-heterocyclic carbene precursors with fluorophenyl substituents explore the influence of electron delocalization on their stability and structure. These investigations provide insights into the reactivity and potential applications of fluorophenyl compounds in synthesizing more stable and reactive intermediates for chemical synthesis (Hobbs et al., 2010).

Cytotoxicity and Anticancer Activity

The cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones against various cancer cell lines indicates the potential of fluorophenyl and methoxypropyl compounds in anticancer research. These studies highlight the importance of structural modifications in enhancing the therapeutic potential of such compounds (Deady et al., 2005).